Cas no 1795477-06-3 (4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1795477-06-3
• MF: C₁₈H₁₇NO₆
• MW: 343.330685377121
• CID: 5368744
• Update Time: 2025-11-05

4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C18H17NO6/c1-11-6-12(7-17(20)23-11)24-13-8-19(9-13)18(21)16-10-22-14-4-2-3-5-15(14)25-16/h2-7,13,16H,8-10H2,1H3
• InChI Key： HGAPCKOJERQIAE-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(C3OC4=CC=CC=C4OC3)=O)C2)=C1

Additional information on 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one

Comprehensive Analysis of 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1795477-06-3)

In the realm of pharmaceutical and organic chemistry, 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1795477-06-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzodioxine and pyran-2-one moieties, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents.

The chemical structure of 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one combines a dihydrobenzodioxine core with an azetidine ring and a methyl-substituted pyranone. This hybrid architecture is rare in nature, making it a valuable target for synthetic chemists. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapy. These properties make it a subject of interest in cancer research and neurodegenerative disease studies.

One of the most searched questions in the field is: "What are the synthetic routes for 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one?". The synthesis typically involves multi-step organic reactions, including acylations, etherifications, and cyclizations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times. These innovations cater to the growing demand for green chemistry and sustainable synthesis.

Another hot topic is the physicochemical properties of this compound. Its solubility, stability, and logP values are critical for formulation scientists. Recent computational studies using AI-driven molecular modeling have predicted its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, which is crucial for preclinical development. These insights address common queries like "Is 1795477-06-3 suitable for oral administration?" and "What are its metabolic pathways?".

The biological activity of 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one is another area of intense research. Preliminary data suggest it may interact with inflammatory pathways and oxidative stress mechanisms, making it relevant to autoimmune diseases and aging-related conditions. These findings align with the rising interest in anti-aging compounds and immunomodulators.

From a commercial perspective, the demand for high-purity 1795477-06-3 is increasing, driven by its potential in drug discovery pipelines. Suppliers are focusing on GMP-compliant synthesis and analytical validation to meet regulatory standards. This addresses frequent searches like "Where to buy CAS 1795477-06-3?" and "What is the price of 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one?".

In conclusion, 4-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1795477-06-3) is a multifaceted compound with broad implications for medicinal chemistry and pharmaceutical development. Its unique structure, coupled with emerging research on its biological effects, positions it as a compound to watch in the coming years. As the scientific community continues to explore its potential, this molecule may soon transition from the lab bench to clinical applications.